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Compound of Interest

Compound Name: Butyl propionate

Cat. No.: B165908 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

Butyl propionate, a flammable liquid commonly used as a solvent and in flavorings, requires

careful handling and adherence to established disposal protocols.[1][2] This guide provides

essential, step-by-step information for the safe and compliant disposal of butyl propionate.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle butyl propionate with

appropriate safety measures. Butyl propionate is classified as a flammable liquid and vapor.

[3][4][5] Therefore, it is crucial to keep it away from heat, sparks, open flames, and other

ignition sources.[3][5][6] Use non-sparking tools and explosion-proof equipment when handling

this chemical.[3][5][6] Personal protective equipment (PPE), including protective gloves,

clothing, and eye/face protection, should be worn at all times.[3][6]

Step-by-Step Disposal Procedure
The disposal of butyl propionate must be managed as hazardous waste. It should never be

disposed of down the drain or in regular trash.[1][7][8] The following steps outline the correct

procedure for its disposal:

Waste Identification and Classification: Butyl propionate is classified as a flammable liquid

hazardous waste.[3][9] All waste containing butyl propionate, including contaminated

materials from spill cleanups, must be treated as hazardous waste.[6][7]
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Use of Appropriate Waste Containers: Collect butyl propionate waste in a designated,

compatible container.[8][9][10] The container must be in good condition, free from leaks, and

have a secure, tightly fitting cap.[10][11] It is recommended to use the original container if it

is in good condition, or a container made of a material that will not react with the chemical.

[12]

Proper Labeling: Clearly label the waste container with the words "Hazardous Waste" and

the full chemical name, "Butyl Propionate".[8][13][14] The label should also include the

approximate concentration or percentage of the chemical in the waste mixture.

Storage in a Satellite Accumulation Area (SAA): Store the sealed and labeled waste

container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near

the point of generation.[8][9][11] The SAA should be a designated secondary containment

area to prevent the spread of any potential leaks.[10][12] It is crucial to segregate butyl
propionate waste from incompatible materials, such as strong oxidizing agents, strong

bases, and mineral acids.[1][5][11]

Arrange for Professional Disposal: Once the waste container is full or is ready for disposal,

contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup.[8][9][14] Do not attempt to

transport or dispose of the waste yourself. Disposal should be carried out at a licensed

industrial combustion plant or a permitted treatment, storage, and disposal facility (TSDF).[3]

[4][14]

Quantitative Data Summary
While specific quantitative limits for butyl propionate disposal are determined by local

regulations and the policies of the disposal facility, general federal guidelines for hazardous

waste accumulation in laboratories apply.
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Parameter Guideline

Maximum Hazardous Waste in SAA 55 gallons

Maximum Acutely Toxic Waste in SAA 1 quart

Time Limit for Removal from SAA (once full) Within 3 days

Maximum Storage Time in SAA (partially full) Up to 1 year

Note: These are general guidelines. Always consult your institution's specific policies and local

regulations.[8][9][11]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of butyl
propionate.
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Caption: Workflow for the proper disposal of butyl propionate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nj.gov [nj.gov]

2. Cas 590-01-2,Butyl propionate | lookchem [lookchem.com]

3. chemos.de [chemos.de]

4. cdhfinechemical.com [cdhfinechemical.com]

5. olaughlinco.com [olaughlinco.com]

6. vigon.com [vigon.com]

7. vumc.org [vumc.org]

8. odu.edu [odu.edu]

9. ehrs.upenn.edu [ehrs.upenn.edu]

10. danielshealth.com [danielshealth.com]

11. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

12. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

13. Laboratory Waste – UF | EHS [ehs.ufl.edu]

14. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Proper Disposal of Butyl Propionate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165908#butyl-propionate-proper-disposal-
procedures]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b165908?utm_src=pdf-body-img
https://www.benchchem.com/product/b165908?utm_src=pdf-body
https://www.benchchem.com/product/b165908?utm_src=pdf-custom-synthesis
https://nj.gov/health/eoh/rtkweb/documents/fs/0295.pdf
https://www.lookchem.com/casno590-01-2.html
https://www.chemos.de/import/data/msds/GB_en/590-01-2-A0010535-GB-en.pdf
https://www.cdhfinechemical.com/images/product/msds/19_795221927_ISOBUTYLPROPIONATE-CASNO-540-42-1-MSDS.pdf
http://www.olaughlinco.com/uploads/202408/28/SDS_BUTYL%20PROPIONATE%20NATURAL%20CCV3.pdf
https://www.vigon.com/product/butyl-propionate/?doc=MSDS/502293_vigon_sds_us_english.pdf&namee=ButylPropionateSDS
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.ehs.ufl.edu/departments/research-safety-services/hazardous-waste-management/chemical-waste/laboratory-waste/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b165908#butyl-propionate-proper-disposal-procedures
https://www.benchchem.com/product/b165908#butyl-propionate-proper-disposal-procedures
https://www.benchchem.com/product/b165908#butyl-propionate-proper-disposal-procedures
https://www.benchchem.com/product/b165908#butyl-propionate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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